Cas no 233-02-3 (Naphtho[2,1-b]thiophene)

• Product name: Naphtho[2,1-b]thiophene
• CAS No: 233-02-3
• MF: C₁₂H₈S
• MW: 184.25692
• CID: 277091
• PubChem ID: 67474

Naphtho[2,1-b]thiophene Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b]thiophene
• Naphtho[2.1-b]thiophene
• benzo[e][1]benzothiole
• SCHEMBL420650
• LJOLGGXHRVADAA-UHFFFAOYSA-N
• Naphtho(2,1-b)thiophene
• 233-02-3
• EINECS 205-939-1
• NAPHTHO(2.1-B)THIOPHENE
• Naphthothiophene
• benzo[e]benzothiophene
• DTXSID40177866
• UNII-DEK3WGN7VF
• DEK3WGN7VF
• NS00042225

• Inchi： InChI=1S/C12H8S/c1-2-4-10-9(3-1)5-6-12-11(10)7-8-13-12/h1-8H
• InChI Key： LJOLGGXHRVADAA-UHFFFAOYSA-N
• SMILES： C1=CSC2C=CC3C(C1=2)=CC=CC=3

Computed Properties

• Exact Mass: 184.03474
• Monoisotopic Mass: 184.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.252
• Boiling Point: 340.2°Cat760mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.756
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes